![molecular formula C4H6N4O B144062 4-Amino-6-methyl-1,3,5-triazin-2-ol CAS No. 16352-06-0](/img/structure/B144062.png)
4-Amino-6-methyl-1,3,5-triazin-2-ol
Overview
Description
4-Amino-6-methyl-1,3,5-triazin-2-ol (AMT) is an important organic compound with a wide range of applications in both scientific research and industry. It is a versatile compound that can be used as a reagent, catalyst, or ligand in various reactions. AMT has been extensively studied and used in the fields of biochemistry, organic chemistry, and pharmaceuticals.
Scientific Research Applications
Synthesis and Derivative Development
Facile Synthesis of Triazine Derivatives : Vahedi et al. (2010) demonstrated a method for synthesizing [1,2,4]triazino[4,3-b][1,2,4,5]tetrazepin derivatives using 4-amino-6-methyl-1,2,4-triazin-5(4H)-one as a building block, highlighting the compound's utility in creating novel derivatives for various applications Vahedi, Rajabzadeh, & Farvandi, 2010.
Structural Elucidation via Spectroscopy : Jacobsen & Rose (1988) used carbon-13 nuclear magnetic resonance spectroscopy to study the structural aspects of N-Methyl 3-Amino-1,2,4-Triazin-5(2H)-Ones, showing the compound's potential for detailed chemical analysis Jacobsen & Rose, 1988.
Electrochemical Studies
- Electrochemical Behavior Analysis : Farzinnejad et al. (2005) investigated the electroreduction of triazine derivatives, including 4-amino-6-methyl-3-thio-1,2,4-triazine-5-one, in non-aqueous media. This study provided insights into the electrochemical properties and potential applications of these compounds in various fields Farzinnejad, Beigi, Fotouhi, Torkestani, & Ghadirian, 2005.
Polymer Synthesis
- Creation of New Polymers : Kunisada et al. (1991) synthesized new comb-like polymers using isopropenyl-1,3,5-triazines, demonstrating the compound's utility in the development of novel polymers with specific properties Kunisada, Yuki, Miyake, Ogawa, & Yoshimura, 1991.
Biological Activity and Applications
Bioactive Triazine Synthesis : Banerjee, Brown, & Weerapana (2013) highlighted the synthesis of bioactive 2,4,6-trisubstituted 1,3,5-triazines, which have applications in pharmaceutical, material, and agrochemical industries. The study underscores the biological significance and diverse applications of these compounds Banerjee, Brown, & Weerapana, 2013.
VEGF-R2 Tyrosine Kinase Inhibitors : Baindur et al. (2005) described 2-Hydroxy-4,6-diamino-[1,3,5]triazines as potent inhibitors of the VEGF-R2 tyrosine kinase, a novel class of compounds with potential therapeutic applications in cancer treatment Baindur, Chadha, Brandt, Asgari, Patch, Schalk-Hihi, Carver, Petrounia, Baumann, Ott, Manthey, Springer, & Player, 2005.
Safety and Hazards
Mechanism of Action
Mode of Action
Triazine derivatives are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity or modulating receptor function. The presence of an amino group in the compound might facilitate hydrogen bonding with target proteins, influencing their function .
Action Environment
The action, efficacy, and stability of 4-Amino-6-methyl-1,3,5-triazin-2-ol can be influenced by various environmental factors. For instance, the compound should be stored in a dark place under an inert atmosphere at a temperature between 2-8°C to maintain its stability . Other factors such as pH, presence of other substances, and specific conditions within the body can also affect the compound’s action and efficacy.
properties
IUPAC Name |
4-amino-6-methyl-1H-1,3,5-triazin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6N4O/c1-2-6-3(5)8-4(9)7-2/h1H3,(H3,5,6,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUTHDVPZNWJUFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC(=O)N1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80274686 | |
Record name | 4-Amino-6-methyl-1,3,5-triazin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80274686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16352-06-0 | |
Record name | 4-Amino-6-methyl-1,3,5-triazin-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80274686 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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